Cas no 35715-71-0 (4-(chloromethyl)-1-phenyl-1H-pyrazole)

• Product Name: 4-(chloromethyl)-1-phenyl-1H-pyrazole
• CAS No: 35715-71-0
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• MDL: MFCD02165381
• CID: 295805
• PubChem ID: 2121162
• Update Time: 2025-09-28

4-(chloromethyl)-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4-(chloromethyl)-1-phenyl-
• 1-phenyl-4-pyrazolylmethyl chloride
• 4-(chloromethyl)-1-phenyl-1H-pyrazole
• 4-(chloromethyl)-1-phenylpyrazole
• 4-Chlormethyl-1-phenyl-1H-pyrazol
• 4-Chlormethyl-1-phenylpyrazol
• 4-chloromethyl-1-phenyl-1H-pyrazole
• 4-chloromethyl-1-phenylpyrazole
• J-513681
• PRKFRFBAKGZDEX-UHFFFAOYSA-N
• BS-13775
• 35715-71-0
• MFCD02165381
• Z56990711
• SCHEMBL2408942
• DTXSID30366641
• AKOS000262239
• EN300-23744
• D87807

• MDL： MFCD02165381
• Inchi： 1S/C10H9ClN2/c11-6-9-7-12-13(8-9)10-4-2-1-3-5-10/h1-5,7-8H,6H2
• InChI Key： PRKFRFBAKGZDEX-UHFFFAOYSA-N
• SMILES： ClCC1C=NN(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 192.04500
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 311.2°Cat760mmHg
• Flash Point: 142°C
• Refractive Index: 1.599
• PSA: 17.82000
• LogP: 2.61110